Cas no 1427445-40-6 (5-Chloro-4-fluoro-2-methylbenzoic acid)

• Product Name: 5-Chloro-4-fluoro-2-methylbenzoic acid
• CAS No: 1427445-40-6
• MF: C₈H₆ClFO₂
• MW: 188.583445072174
• MDL: MFCD23711087
• CID: 5003508
• PubChem ID: 84023280
• Update Time: 2026-02-27

5-Chloro-4-fluoro-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-4-fluoro-2-methylbenzoic acid
• EN300-3003035
• 1427445-40-6
• Z1650054506
• MFCD23711087
• 5-Chloro-4-fluoro-2-methylbenzoic acid

• MDL： MFCD23711087
• Inchi： 1S/C8H6ClFO2/c1-4-2-7(10)6(9)3-5(4)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： BEABJMMELPCZAP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C)=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 188.0040353g/mol
• Monoisotopic Mass: 188.0040353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3

Additional information on 5-Chloro-4-fluoro-2-methylbenzoic acid

Professional Introduction to 5-Chloro-4-fluoro-2-methylbenzoic Acid (CAS No. 1427445-40-6)

5-Chloro-4-fluoro-2-methylbenzoic acid, with the chemical identifier CAS No. 1427445-40-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural properties, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure, featuring both chloro and fluoro substituents, enhances its reactivity and makes it a valuable building block for further chemical modifications.

The significance of 5-Chloro-4-fluoro-2-methylbenzoic acid in modern chemistry cannot be overstated. Its applications span across multiple domains, including drug discovery, material science, and the development of novel agrochemicals. The presence of both electron-withdrawing and electron-donating groups in its structure imparts distinct chemical behaviors, making it a versatile compound for synthetic chemists. Recent advancements in green chemistry have also highlighted its role in sustainable synthetic pathways, where it is employed to develop environmentally friendly processes.

In the realm of pharmaceutical research, 5-Chloro-4-fluoro-2-methylbenzoic acid has been extensively studied for its potential as a precursor in the synthesis of therapeutic agents. Its structural motifs are frequently incorporated into drug molecules due to their ability to modulate biological targets effectively. For instance, researchers have explored its utility in developing compounds with anti-inflammatory, antimicrobial, and anticancer properties. The fluoro substituent, in particular, is known to enhance metabolic stability and binding affinity, making it a preferred choice for medicinal chemists.

Recent studies have demonstrated the compound's efficacy in the synthesis of kinase inhibitors, which are critical in treating various forms of cancer. The chloro and fluoro groups on the benzene ring facilitate selective interactions with biological targets, thereby improving the overall potency and selectivity of the resulting drug candidates. Moreover, computational modeling studies have shown that 5-Chloro-4-fluoro-2-methylbenzoic acid can be used to design molecules with optimized pharmacokinetic profiles.

The agrochemical industry has also recognized the potential of 5-Chloro-4-fluoro-2-methylbenzoic acid as a key intermediate in the development of novel pesticides and herbicides. Its structural features contribute to the efficacy of these compounds by enhancing their binding affinity to target enzymes and receptors in pests. This has led to the development of more potent and selective agrochemicals that minimize environmental impact while maintaining high levels of crop protection.

Synthetic methodologies involving 5-Chloro-4-fluoro-2-methylbenzoic acid have seen significant innovation in recent years. Researchers have developed novel catalytic systems that improve yield and reduce waste, aligning with global efforts towards sustainable chemistry. These advancements not only enhance the efficiency of producing this compound but also contribute to reducing the environmental footprint of its synthesis.

The versatility of CAS No. 1427445-40-6 extends beyond pharmaceuticals and agrochemicals. It has found applications in material science, where it is used to synthesize advanced polymers and coatings with unique properties. The ability to modify its structure allows chemists to tailor these materials for specific applications, such as high-performance composites or conductive films.

In conclusion, 5-Chloro-4-fluoro-2-methylbenzoic acid represents a cornerstone compound in modern chemical research. Its unique structural features make it an indispensable tool for synthetic chemists working across various industries. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of chemical innovation.